Cas no 1261791-03-0 (2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261791-03-0
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4969819
• Update Time: 2025-07-22

2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-6(2-3-11(20-12)13(17,18)19)7-4-9(15)10(16)5-8(7)14/h2-5H,1H3
• InChI Key： NYWQXOQXKWIYJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(C(F)(F)F)N=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261791-03-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261791-03-0, is a sophisticated heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its unique structural motifs—including a methoxy group, a trichlorophenyl moiety, and a trifluoromethyl substituent on a pyridine backbone—exhibits a rich chemical profile that makes it a promising candidate for various pharmaceutical and agrochemical applications.

The structural framework of 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine combines elements that are well-documented for their biological activity. The presence of the trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In contrast, the trichlorophenyl substituent introduces electron-withdrawing effects and potential interactions with biological targets, while the methoxy group can modulate reactivity and electronic properties. Together, these features contribute to the compound's versatility in drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such multifunctional compounds. The growing emphasis on structure-activity relationships (SAR) has positioned 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine as a key intermediate in the development of novel therapeutic agents. For instance, studies have highlighted its potential in inhibiting enzymes involved in inflammatory pathways, making it a candidate for treating chronic diseases such as arthritis and cardiovascular disorders.

The trichlorophenyl moiety, while traditionally associated with agricultural chemicals due to its herbicidal properties, has found new relevance in medicinal chemistry. Researchers have leveraged its ability to engage with specific protein targets to develop kinase inhibitors and other small-molecule drugs. Similarly, the trifluoromethyl group's influence on electronic properties has been exploited to fine-tune binding interactions with biological receptors. These insights have spurred interest in synthesizing derivatives of 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine to optimize pharmacokinetic profiles.

In the context of drug discovery pipelines, CAS No. 1261791-03-0 represents a valuable scaffold for generating libraries of compounds with tailored biological activities. The pyridine core is particularly amenable to functionalization, allowing chemists to introduce diverse substituents while maintaining core structural integrity. This flexibility has enabled the synthesis of analogs with enhanced solubility, reduced toxicity, and improved bioavailability—critical factors for clinical translation.

Emerging research also suggests that modifications to the methoxy, trichlorophenyl, and trifluoromethyl groups can influence metabolic pathways and resistance profiles. For example, computational modeling has predicted that altering the electron density around these substituents could enhance selectivity against off-target enzymes. Such findings underscore the importance of detailed mechanistic studies when designing next-generation therapeutics based on this scaffold.

The agrochemical sector has not been left behind in exploring the potential of this compound. The combination of electron-withdrawing groups like the trichlorophenyl and electron-donating groups like the methoxy can confer unique properties suitable for developing novel pesticides or crop protection agents. Additionally, the stability conferred by the trifluoromethyl group ensures prolonged activity in environmental conditions—a desirable trait for sustainable agriculture.

From a synthetic chemistry perspective, 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine serves as an excellent model for studying reaction mechanisms and developing new synthetic methodologies. Its complex structure presents challenges that drive innovation in catalysis and purification techniques. Furthermore, its amenability to cross-coupling reactions makes it a versatile building block for constructing more intricate molecular architectures.

The intersection of chemical biology and medicinal chemistry continues to expand the applications of such heterocyclic compounds. Researchers are increasingly employing biophysical techniques like NMR spectroscopy and X-ray crystallography to elucidate how modifications at specific positions—such as those involving the methoxy, trichlorophenyl, or trifluoromethyl groups—affect molecular recognition processes. These studies not only deepen our understanding of drug-target interactions but also guide rational design efforts.

Looking ahead, 2-Methoxy-3-(2,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261791-03-0) is poised to play an integral role in addressing unmet medical needs across multiple therapeutic areas. As computational tools become more sophisticated and high-throughput screening technologies advance, this compound will likely inspire further innovation in both academic research and industrial drug development pipelines.